Cas no 2172101-80-1 (4-Bromo-5-methyl-3-(3-methylphenyl)-1,2-oxazole)

• Product Name: 4-Bromo-5-methyl-3-(3-methylphenyl)-1,2-oxazole
• CAS No: 2172101-80-1
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 5953304
• PubChem ID: 165444069
• Update Time: 2025-06-08

4-Bromo-5-methyl-3-(3-methylphenyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 2172101-80-1
• 4-bromo-5-methyl-3-(3-methylphenyl)-1,2-oxazole
• EN300-1613682
• 4-Bromo-5-methyl-3-(3-methylphenyl)-1,2-oxazole

• Inchi： 1S/C11H10BrNO/c1-7-4-3-5-9(6-7)11-10(12)8(2)14-13-11/h3-6H,1-2H3
• InChI Key： UUDYKKATVOLIFY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)ON=C1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 250.99458g/mol
• Monoisotopic Mass: 250.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 4-Bromo-5-methyl-3-(3-methylphenyl)-1,2-oxazole

Comprehensive Overview of 4-Bromo-5-methyl-3-(3-methylphenyl)-1,2-oxazole (CAS No. 2172101-80-1)

In the realm of heterocyclic chemistry, 4-Bromo-5-methyl-3-(3-methylphenyl)-1,2-oxazole (CAS No. 2172101-80-1) stands out as a versatile and highly functionalized compound. This oxazole derivative has garnered significant attention due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both bromine and methylphenyl substituents on the 1,2-oxazole ring makes it a valuable intermediate for further synthetic transformations.

The compound's molecular formula, C₁₁H₁₀BrNO, and its distinct CAS number 2172101-80-1 are critical identifiers for researchers and manufacturers. With the growing demand for heterocyclic building blocks in drug discovery, this oxazole-based compound has become a focal point in modern organic synthesis. Its brominated nature allows for facile cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in creating complex molecular architectures.

Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted the importance of compounds like 4-Bromo-5-methyl-3-(3-methylphenyl)-1,2-oxazole. Researchers are increasingly leveraging computational tools to predict its reactivity and optimize synthetic routes. Questions such as "What are the applications of brominated oxazoles in medicinal chemistry?" or "How to synthesize 3-(3-methylphenyl)-1,2-oxazole derivatives?" are frequently searched in academic and industrial databases, reflecting the compound's relevance.

From a structural perspective, the 1,2-oxazole core is known for its stability and ability to participate in hydrogen bonding, making it a promising scaffold for designing bioactive molecules. The methylphenyl group enhances lipophilicity, which can improve membrane permeability—a key factor in drug development. Meanwhile, the bromo substituent offers a handle for further functionalization, enabling the creation of diverse libraries of derivatives.

In material science, 4-Bromo-5-methyl-3-(3-methylphenyl)-1,2-oxazole has potential applications in the development of organic semiconductors and light-emitting diodes (OLEDs). Its conjugated system and electron-rich nature make it a candidate for optoelectronic devices, aligning with the global push for sustainable energy solutions. Searches like "role of oxazole derivatives in OLEDs" or "synthesis of brominated heterocycles for materials" underscore this intersection of chemistry and technology.

Quality control and analytical characterization of CAS No. 2172101-80-1 are paramount for ensuring its utility in high-value applications. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify purity and structural integrity. The compound's stability under various conditions is also a topic of interest, particularly for industrial-scale production.

As the scientific community continues to explore 4-Bromo-5-methyl-3-(3-methylphenyl)-1,2-oxazole, its role in advancing green chemistry principles cannot be overlooked. Researchers are investigating solvent-free synthesis methods and catalytic processes to minimize environmental impact. This aligns with broader societal concerns about sustainable chemical practices, as reflected in queries like "green synthesis of 1,2-oxazole derivatives."

In summary, 4-Bromo-5-methyl-3-(3-methylphenyl)-1,2-oxazole (CAS No. 2172101-80-1) exemplifies the synergy between structural complexity and functional versatility. Its applications span multiple disciplines, from life sciences to advanced materials, making it a compound of enduring interest. As innovation in synthetic methodologies and computational design accelerates, the potential of this brominated oxazole will undoubtedly expand, answering the evolving needs of science and industry.